Cas no 2138573-37-0 (1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138573-37-0
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 6190487
• PubChem ID: 165961100
• Update Time: 2025-08-05

1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol
• 2138573-37-0
• EN300-1155676
• 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C13H22O/c1-11-6-8-13(14,9-7-11)10-12-4-2-3-5-12/h6,8,11-12,14H,2-5,7,9-10H2,1H3
• InChI Key： QVLKOLGSCYBPFA-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CC1CCCC1

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol

1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol: A Comprehensive Overview

The compound 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol, identified by the CAS number 2138573-37-0, is a complex organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure, which includes a cyclopentylmethyl group attached to a cyclohexenol ring, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopentylmethyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol suggests that it could serve as a valuable intermediate in drug development. Additionally, the cyclohexenol ring, with its conjugated double bond, provides opportunities for further functionalization, making this compound a versatile building block in organic synthesis.

The synthesis of 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol involves a multi-step process that typically begins with the preparation of the cyclopentylmethyl group. This is often achieved through the coupling of cyclopentane derivatives with alcohols or other nucleophiles under specific reaction conditions. The subsequent cyclization step forms the cyclohexenol ring, which is critical for the compound's functionality. Researchers have explored various catalytic systems to optimize this process, leading to improved yields and selectivity.

In terms of applications, 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol has shown promise in the development of bioactive compounds. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been extensively studied. Recent advancements in asymmetric synthesis have further underscored its potential in creating enantiomerically enriched compounds, which are essential in drug discovery and development.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 266 g/mol, and it exists as a white crystalline solid at room temperature. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and purification techniques.

In conclusion, 1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol, with its unique structure and versatile properties, continues to be an area of active research. Its role as an intermediate in pharmaceutical and agrochemical development, coupled with its potential in asymmetric catalysis, positions it as a valuable compound in modern organic chemistry. As research progresses, new applications and improved synthetic methods for this compound are expected to emerge.